Cas no 499222-05-8 (4H-1-Benzothiopyran-4-one, 3-[(1-methyl-2-propynyl)oxy]-)

• Product Name: 4H-1-Benzothiopyran-4-one, 3-[(1-methyl-2-propynyl)oxy]-
• CAS No: 499222-05-8
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 1540735
• Update Time: 2024-08-23

4H-1-Benzothiopyran-4-one, 3-[(1-methyl-2-propynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 3-[(1-methyl-2-propynyl)oxy]-
• 4H-1-Benzothiopyran-4-one, 3-[(1-methyl-2-propyn-1-yl)oxy]-

• Inchi： 1S/C13H10O2S/c1-3-9(2)15-11-8-16-12-7-5-4-6-10(12)13(11)14/h1,4-9H,2H3
• InChI Key： ITKJOIXNEKLOPO-UHFFFAOYSA-N
• SMILES： C1SC2=CC=CC=C2C(=O)C=1OC(C)C#C

Computed Properties

• Exact Mass: 230.0402

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 356.9±42.0 °C(Predicted)
• PSA: 26.3